1-Ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C8H13NO3/c1-3-9-5(2)6(8(11)12)4-7(9)10/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key: IZRLCDDAOYEKPN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(C(CC1=O)C(=O)O)C
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol

Description

The compound with the identifier “1-Ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with the identifier “1-Ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid” involves a series of chemical reactions that require specific reagents and conditions. The exact synthetic route can vary, but it typically involves the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of the compound with the identifier “this compound” is scaled up to meet demand. This involves optimizing the synthetic route to ensure high yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow reactors and automated synthesis may be employed to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “1-Ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

The reactions involving the compound with the identifier “this compound” often require specific reagents and conditions. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may require an inert atmosphere to prevent unwanted side reactions.

Major Products Formed

The major products formed from the reactions of the compound with the identifier “this compound” depend on the specific reaction conditions and reagents used. These products can include various derivatives and analogs that retain the core structure of the original compound.

Scientific Research Applications

The compound with the identifier “1-Ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the development of new chemical entities.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of the compound with the identifier “1-Ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its mode of action. The exact mechanism may involve binding to enzymes, receptors, or other biomolecules, leading to changes in cellular processes and functions.

Comparison with Similar Compounds

Similar Compounds

The compound with the identifier “1-Ethyl-2-methyl-5-oxopyrrolidine-3-carboxylic acid” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related chemical structures or similar biological activities.

Uniqueness

The uniqueness of the compound with the identifier “this compound” lies in its specific chemical structure and properties, which may confer distinct advantages in terms of reactivity, stability, or biological activity compared to other similar compounds.

Conclusion

The compound with the identifier “this compound” is a versatile chemical entity with significant potential in various scientific fields. Its unique properties and reactivity make it a valuable subject of study and application in chemistry, biology, medicine, and industry.